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Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive guide for the generation, selection, and validation of

stable mammalian cell lines constitutively expressing Near-Infrared Fluorescent Proteins (Nir-
FPs). These cell lines are invaluable tools for various research applications, including in vivo

imaging, high-content screening, and tracking cellular processes over extended periods.

Introduction
Near-Infrared Fluorescent Proteins (Nir-FPs) offer significant advantages for deep-tissue and

whole-body imaging due to reduced light scattering, lower tissue autofluorescence, and

minimal absorbance by hemoglobin and melanin in the near-infrared window (650-900 nm).[1]

Establishing stable cell lines that reliably express Nir-FPs is crucial for long-term studies,

ensuring consistent and reproducible results by eliminating the variability associated with

transient transfections. This protocol outlines a robust workflow for creating these valuable

research tools.
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The generation of stable cell lines involves introducing a vector containing the Nir-FP gene and

a selectable marker into the host cells.[2] The cells that successfully integrate the vector into

their genome are then selected using an appropriate antibiotic.[2] Subsequent screening and

clonal selection identify cell populations with optimal and homogenous Nir-FP expression.

Data Presentation
Table 1: Properties of Selected Near-Infrared
Fluorescent Proteins

Nir-FP
Variant

Excitatio
n (nm)

Emission
(nm)

Relative
Brightnes
s (%)

Photosta
bility
(half-
time, s)

Oligomeri
c State

Referenc
e

iRFP670 647 670 18 108 Monomer [3]

iRFP682 663 682 10 125 Dimer [3]

iRFP713 690 713 12 102 Dimer

miRFP670 662 670 38 115 Monomer

miRFP720 690 720 15 110 Monomer

emiRFP67

0
650 670 45 130 Monomer

*Relative brightness and photostability are compared to a standard green fluorescent protein

(EGFP) and can vary depending on the cell type and expression system.

Table 2: Recommended Antibiotic Concentrations for
Selection
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Antibiotic
Resistance
Gene

Typical
Concentration
Range
(Adherent
Cells)

Typical
Concentration
Range
(Suspension
Cells)

Selection Time

G418 (Geneticin) Neomycin (neo) 200 - 800 µg/mL 200 - 800 µg/mL 1-2 weeks

Puromycin

Puromycin N-

acetyl-

transferase (pac)

1 - 7 µg/mL 0.5 - 2 µg/mL < 1 week

Hygromycin B

Hygromycin

phosphotransfer

ase (hph)

100 - 1000

µg/mL

100 - 1000

µg/mL
1-2 weeks

Blasticidin S
Blasticidin S

deaminase (bsd)
2 - 10 µg/mL 2 - 10 µg/mL < 1 week

*It is crucial to perform a kill curve experiment to determine the optimal antibiotic concentration

for your specific cell line.

Experimental Protocols
I. Vector Design and Preparation
Successful stable expression begins with a well-designed expression vector. The vector should

contain the Nir-FP coding sequence driven by a strong, constitutive mammalian promoter (e.g.,

CMV, EF1α, or CAG). For efficient selection, the vector must also carry a selectable marker,

such as a gene conferring resistance to an antibiotic like G418, puromycin, hygromycin B, or

blasticidin.
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Promoter (e.g., CMV, EF1α) Nir-FP Gene Polyadenylation Signal

Promoter Selectable Marker (e.g., NeoR, PuroR) Polyadenylation Signal

Seed Cells in Culture Dish

Transfect with Nir-FP Vector

Allow Cells to Recover (24-48 hours)

Apply Antibiotic Selection

Pool of Antibiotic-Resistant Cells

Isolate Single Cells
(Limiting Dilution or Colony Picking)

Expand Monoclonal Colonies

Screen Clones for Nir-FP Expression

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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